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Compound of Interest

Compound Name: 3-Methoxybenzyl chloride

Cat. No.: B048006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxybenzyl chloride, a

versatile reagent widely used in organic synthesis and pharmaceutical development.

Chemical and Physical Properties
3-Methoxybenzyl chloride, also known as m-methoxybenzyl chloride or 1-(chloromethyl)-3-

methoxybenzene, is a colorless to pale yellow liquid.[1] It is insoluble in water but soluble in

most organic solvents.[1] The presence of both a methoxy and a chloromethyl group on the

benzene ring makes it a valuable intermediate for a variety of chemical transformations.[2]

Table 1: Physicochemical Properties of 3-Methoxybenzyl Chloride
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Property Value Source

CAS Number 824-98-6 [2][3][4]

Molecular Formula C₈H₉ClO [2][3][4]

Molecular Weight 156.61 g/mol [2][3][5]

Appearance
Clear, colorless to light yellow

liquid
[2][6][7]

Boiling Point 124 °C at 13 mmHg [2][4]

Density 1.078 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.544 [4]

Flash Point 101 °C (213.8 °F) - closed cup

Solubility

Insoluble in water; Soluble in

chloroform, methanol (slightly),

and most organic solvents.

[1][4]

Synthesis of 3-Methoxybenzyl Chloride
Several synthetic routes to 3-Methoxybenzyl chloride have been reported. A common and

cost-effective method involves a two-step process starting from 3-methoxybenzaldehyde.[1]

General Experimental Protocol
Step 1: Reduction of 3-Methoxybenzaldehyde to 3-Methoxybenzyl Alcohol

This step typically involves the reduction of the aldehyde functional group. One documented

method utilizes Raney nickel as the catalyst.[1] An alternative approach described in patent

literature employs potassium borohydride for the reduction.[8]

Step 2: Chlorination of 3-Methoxybenzyl Alcohol

The resulting alcohol is then chlorinated to yield 3-Methoxybenzyl chloride. Thionyl chloride

(SOCl₂) is a frequently used chlorinating agent for this transformation.[1][9] The reaction is

typically carried out in a suitable solvent like dichloromethane (DCM) in the presence of a base

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemimpex.com/products/07251
https://www.fishersci.ca/shop/products/3-methoxybenzyl-chloride-98-thermo-scientific/p-7020613
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5477445.htm
https://www.chemimpex.com/products/07251
https://www.fishersci.ca/shop/products/3-methoxybenzyl-chloride-98-thermo-scientific/p-7020613
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5477445.htm
https://www.chemimpex.com/products/07251
https://www.fishersci.ca/shop/products/3-methoxybenzyl-chloride-98-thermo-scientific/p-7020613
https://pubchem.ncbi.nlm.nih.gov/compound/69994
https://www.chemimpex.com/products/07251
https://www.tcichemicals.com/IN/en/p/M0820
https://www.thermofisher.com/order/catalog/product/A12630.18
https://www.chemimpex.com/products/07251
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5477445.htm
https://www.chemimpex.com/products/07251
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5477445.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5477445.htm
https://www.guidechem.com/question/how-to-prepare-3-methoxybenzyl-id167708.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5477445.htm
https://www.benchchem.com/product/b048006?utm_src=pdf-body
https://www.benchchem.com/product/b048006?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-3-methoxybenzyl-id167708.html
https://www.guidechem.com/question/how-to-prepare-3-methoxybenzyl-id167708.html
https://patents.google.com/patent/CN102690175A/en
https://www.benchchem.com/product/b048006?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-3-methoxybenzyl-id167708.html
https://www.chemicalbook.com/synthesis/3-methoxybenzyl-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


such as triethylamine to neutralize the HCl generated.[9] Another patented method describes

the use of hydrochloric acid for the chlorination step.[8]

A general laboratory procedure for the chlorination of 3-methoxybenzyl alcohol is as follows: 3-

methoxybenzyl alcohol and triethylamine are dissolved in dichloromethane.[9] Thionyl chloride

is then added slowly to the solution.[9] The reaction mixture is stirred at room temperature.[9]

Upon completion, the mixture is washed with an aqueous HCl solution, and the organic phase

is dried and concentrated to yield the product.[4][9]

A patented method outlines a process starting from 3-hydroxybenzaldehyde, which is first

methylated to 3-methoxybenzaldehyde.[8] This is followed by reduction with potassium

borohydride and subsequent chlorination with hydrochloric acid to obtain 3-methoxybenzyl
chloride.[8]

Below is a DOT script visualizing a common synthesis workflow.
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Synthesis of 3-Methoxybenzyl Chloride

3-Methoxybenzaldehyde

[Reduction]
e.g., Raney Nickel or KBH4

3-Methoxybenzyl Alcohol

[Chlorination]
e.g., Thionyl Chloride or HCl

3-Methoxybenzyl Chloride

Click to download full resolution via product page

A common synthetic route to 3-Methoxybenzyl chloride.

Applications in Research and Drug Development
3-Methoxybenzyl chloride is a key building block in organic synthesis, with significant

applications in the pharmaceutical, agrochemical, and flavor and fragrance industries.[2]

Pharmaceutical Intermediate
This compound serves as an important intermediate in the synthesis of various pharmaceutical

agents.[1][2] It is notably used in the preparation of cardiovascular drugs.[1][8] Its ability to act
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as a protecting group for alcohols, thiols, phenols, amides, amines, and carboxylic acids makes

it a versatile tool in complex molecule synthesis.[4]

Organic Synthesis
In organic chemistry, 3-Methoxybenzyl chloride is utilized for the preparation of more complex

molecules.[2] For instance, it has been used to alkylate 8-benzyloxy-2(1H)-quinolinone in the

presence of sodium hydride and DMF.[4] It is also employed in the synthesis of diarylmethanes

through palladium-catalyzed cross-coupling reactions.[4]

Recent research has explored the neuroprotective effects of macamide derivatives synthesized

using 3-methoxybenzylamine, which can be derived from 3-methoxybenzyl chloride.[10]

These studies suggest that such compounds may have therapeutic potential by interacting with

targets like PPARγ to regulate metabolism and inflammation.[10]

The logical relationship of its application in drug discovery is visualized in the following

diagram.

3-Methoxybenzyl Chloride

Versatile Reagent

Key Intermediate

Pharmaceutical Synthesis

Protecting Group Chemistry

Synthesis of Complex Molecules

Active Pharmaceutical Ingredients (APIs)

e.g., Cardiovascular Drugs

Derivatives with Biological Activity

e.g., Neuroprotective Macamides

Click to download full resolution via product page

Applications of 3-Methoxybenzyl chloride in drug development.

Safety Information
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3-Methoxybenzyl chloride is classified as a hazardous substance and requires careful

handling.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Description Source

Hazard Statement H314

Causes severe skin

burns and eye

damage.

[5][11][12]

Precautionary

Statement
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[11][12]

Precautionary

Statement
P301 + P330 + P331

IF SWALLOWED:

rinse mouth. Do NOT

induce vomiting.

[11][12]

Precautionary

Statement
P303 + P361 + P353

IF ON SKIN (or hair):

Remove/Take off

immediately all

contaminated clothing.

Rinse skin with

water/shower.

[12]

Precautionary

Statement
P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[11][12]

Precautionary

Statement
P310

Immediately call a

POISON CENTER or

doctor/physician.

[11][12]

Precautionary

Statement
P405 Store locked up. [12]

It is corrosive and a lachrymator, meaning it can cause tearing.[11][13] It is also sensitive to

moisture.[13] Appropriate personal protective equipment (PPE), including face shields, gloves,
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and goggles, should be worn when handling this chemical. It should be stored in a cool, dry,

and well-ventilated place, typically refrigerated between 2-8°C.[4] In case of exposure,

immediate first aid measures should be taken, and medical attention should be sought.[11][13]

[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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